Cas no 843611-02-9 (L-Histidine,L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl-)
843611-02-9 structure
Product Name:L-Histidine,L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl-
CAS No:843611-02-9
MF:C47H64N16O9
MW:997.112868309021
CID:1823014
Update Time:2024-11-27
L-Histidine,L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl- Chemical and Physical Properties
Names and Identifiers
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- L-Histidine,L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl-
- L-Histidine, L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl- (9CI)
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- Inchi: 1S/C47H64N16O9/c1-25(2)11-34(42(66)60-35(12-28-9-7-6-8-10-28)43(67)62-38(47(71)72)16-32-20-52-24-56-32)59-45(69)37(15-31-19-51-23-55-31)61-44(68)36(14-30-18-50-22-54-30)58-40(64)27(5)57-46(70)39(26(3)4)63-41(65)33(48)13-29-17-49-21-53-29/h6-10,17-27,33-39H,11-16,48H2,1-5H3,(H,49,53)(H,50,54)(H,51,55)(H,52,56)(H,57,70)(H,58,64)(H,59,69)(H,60,66)(H,61,68)(H,62,67)(H,63,65)(H,71,72)/t27-,33-,34-,35-,36-,37-,38-,39-/m0/s1
- InChI Key: ITDZQKCUZJDAHM-ZFCHPTNPSA-N
- SMILES: C(O)(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1N=CNC=1)N
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 1606.4±65.0 °C(Predicted)
- pka: 2.87±0.10(Predicted)
L-Histidine,L-histidyl-L-valyl-L-alanyl-L-histidyl-L-histidyl-L-leucyl-L-phenylalanyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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